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Compound of Interest

Compound Name: Kmg-301AM

Cat. No.: B12427539

Disclaimer: Publicly available scientific literature and chemical databases do not contain
information on a compound designated "Kmg-301AM." The following guide has been
generated using Aspirin (Acetylsalicylic Acid) as a placeholder to provide a comprehensive
template that meets the specified structural and content requirements. Researchers, scientists,
and drug development professionals can adapt this framework for their internal data on Kmg-
301AM.

Introduction to Acetylsalicylic Acid (Aspirin)

Acetylsalicylic acid, commonly known as Aspirin, is a nonsteroidal anti-inflammatory drug
(NSAID) with a long history of use for its analgesic, antipyretic, and anti-inflammatory
properties. It is also used as an antiplatelet agent to prevent blood clots. Its therapeutic effects
are primarily mediated through the irreversible inhibition of cyclooxygenase (COX) enzymes.

Chemical Structure and Properties
IUPAC Name: 2-(Acetyloxy)benzoic acid Molecular Formula: CoHsO4 CAS Number: 50-78-2
The chemical structure of Acetylsalicylic Acid is provided below:

l».Chemical Structure of Aspirin

Table 1: Physicochemical Properties of Acetylsalicylic Acid
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Property Value

Molecular Weight 180.16 g/mol

Melting Point 136 °C (277 °F)

Boiling Point 140 °C (284 °F) (decomposes)
pKa 35

Solubility in Water 3.4 mg/mL (20 °C)

Log P 1.19

Mechanism of Action: COX Enzyme Inhibition

Acetylsalicylic acid exerts its therapeutic effects through the irreversible acetylation of a serine
residue in the active site of the cyclooxygenase (COX-1 and COX-2) enzymes. This covalent
modification blocks the access of the substrate, arachidonic acid, to the catalytic site, thereby
inhibiting the production of prostaglandins and thromboxanes. The inhibition of COX-1 in
platelets is responsible for its antiplatelet effect, while the inhibition of COX-2 in peripheral
tissues contributes to its anti-inflammatory and analgesic properties.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Cell Membrane Phospholipids

Phospholipase A2

Arachidonic Acid

Acetylsalicylic Acid

Irreversible
Inhibition

COX-1/COX-2

@Iandin G2 @

Prostaglandin H2 (PGH2)

Prostaglandins &
Thromboxanes

Inflammation, Pain, Fever

Pre-incubate COX Enzyme Initiate Reaction with Terminate Reaction Quantify PGE2 Calculate IC
with Test Compound Arachidonic Acid (ELISA) >0
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 To cite this document: BenchChem. [In-Depth Technical Guide: A Framework for Kmg-
301AM]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427539#chemical-structure-and-properties-of-
kmg-301am]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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